Cas no 4563-56-8 (Zinc, bis(O,O-didodecylphosphorodithioato-kS,kS')-, (T-4)-)

• Product Name: Zinc, bis(O,O-didodecylphosphorodithioato-kS,kS')-, (T-4)-
• CAS No: 4563-56-8
• MF: C₄₈H₁₀₀O₄P₂S₄Zn
• MW: 996.92172908783
• CID: 332108
• PubChem ID: 15972467
• Update Time: 2025-04-19

Zinc, bis(O,O-didodecylphosphorodithioato-kS,kS')-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Zinc, bis(O,O-didodecylphosphorodithioato-kS,kS')-, (T-4)-
• Dodecyl zinc phosphorodithioate([(C12H25O)2(HS)PS]2Zn) (7CI)
• Dodecylzinc phosphorodithioate (6CI)
• Phosphorodithioic acid, O,O-didodecyl ester, zinc complex
• Phosphorodithioic acid, O,O-didodecyl ester,zinc salt (8CI)
• Zinc didodecyl dithiophosphate
• Zinc di-N-dodecyldithiophosphate
• Zinc O,O-didodecyldithiophosphate
• Zinc O,O-dilauryl dithiophosphate
• Zinc, bis(O,O-didodecyl phosphorodithioato-S,S')-, (T-4)-
• Zinc,bis(O,O-didodecyl phosphorodithioato-S,S)-
• 4563-56-8
• SCHEMBL164250
• Zinc, bis(O,O-didodecyl phosphorodithioato-kappaS,kappaS')-, (T-4)-
• Zinc, bis(O,O-didodecyl phosphorodithioato-.kappa.S,.kappa.S')-, (T-4)-
• DTXSID5063526

• Inchi： 1S/2C24H51O2PS2.Zn/c2*1-3-5-7-9-11-13-15-17-19-21-23-25-27(28,29)26-24-22-20-18-16-14-12-10-8-6-4-2;/h2*3-24H2,1-2H3,(H,28,29);/q;;+2/p-2
• InChI Key： VWGNBDXPMRWFAD-UHFFFAOYSA-L
• SMILES： [Zn+2].[S-]P(OCCCCCCCCCCCC)(OCCCCCCCCCCCC)=S.[S-]P(OCCCCCCCCCCCC)(OCCCCCCCCCCCC)=S

Computed Properties

• Exact Mass: 199.040006
• Monoisotopic Mass: 199.040006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3